[1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 4-chlorobenzenecarboxylate

• IUPAC Name: [1-methyl-5-(4-methylphenoxy)-3-phenylpyrazol-4-yl]methyl 4-chlorobenzoate
• InChI: InChI=1S/C25H21ClN2O3/c1-17-8-14-21(15-9-17)31-24-22(16-30-25(29)19-10-12-20(26)13-11-19)23(27-28(24)2)18-6-4-3-5-7-18/h3-15H,16H2,1-2H3
• InChI Key: JVLPJLXEYRDVBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=C(C(=NN2C)C3=CC=CC=C3)COC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H21ClN2O3
• Molecular Weight: 432.9 g/mol

Description

[1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl 4-chlorobenzenecarboxylate is a useful research compound. Its molecular formula is C25H21ClN2O3 and its molecular weight is 432.9. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Pyrazole derivatives have been extensively studied for their biological activities. For example, a series of (hydroxyphenyl)pyrazoles were designed and evaluated as leukotriene B4 (LTB4) receptor antagonists. These compounds, including examples with methylation at the pyrazole ring, demonstrated significant in vitro activity, suggesting potential for anti-inflammatory and anti-asthmatic applications (Harper et al., 1994). Additionally, pyrazole derivatives have shown inhibition of cancer cell growth through mechanisms like cell cycle arrest and autophagy, as observed in synthesized 2-(5-(hydroxymethyl)-3-phenyl-1H-pyrazol-1-yl)-1-phenylethanol derivatives against A549 lung cancer cells (Zheng et al., 2010).

Material Science Applications

In the field of corrosion inhibition, pyrazole derivatives have demonstrated significant efficacy. For instance, synthesized compounds like methyl 5-(4-Chlorobenzoyloxy)-1-phenyl-1H-pyrazole-3-carboxylate were investigated as corrosion inhibitors for mild steel in hydrochloric acid solution. These studies revealed the compounds' ability to form a protective film on the metal surface, thereby preventing corrosion, which is critical for industrial applications (Yadav et al., 2015).

Molecular Biology Applications

The investigation of pyrazole derivatives extends into molecular biology, where they are explored as potential chemosensors or imaging agents. For example, certain pyrazole phenyl ether compounds have been evaluated for their ability to act as selective and colorimetric fluoride chemosensors. These molecules demonstrated significant changes in optical properties upon interaction with fluoride ions, indicating their usefulness in environmental monitoring and diagnostic applications (Ma et al., 2013).